N-(2-methylcyclohexyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide

• IUPAC Name: N-(2-methylcyclohexyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide
• InChI: InChI=1S/C17H24N2O3S/c1-12-5-2-3-7-14(12)18-17(21)15-10-22-11-16(20)19(15)9-13-6-4-8-23-13/h4,6,8,12,14-15H,2-3,5,7,9-11H2,1H3,(H,18,21)
• InChI Key: AHROYOFTHSBXBC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)C2COCC(=O)N2CC3=CC=CS3
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol
• CAS No.: 1421441-18-0

Description

N-(2-methylcyclohexyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide is a useful research compound. Its molecular formula is C17H24N2O3S and its molecular weight is 336.45. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

Research on compounds structurally similar to N-(2-methylcyclohexyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide has shown potential antimicrobial properties. A study on quinazolinone and thiazolidinone derivatives indicated that these compounds exhibit in vitro antibacterial and antifungal activities against various microorganisms, including Escherichia coli and Candida albicans (Desai, Dodiya, & Shihora, 2011). This suggests the broad-spectrum antimicrobial potential of compounds with similar structural features.

Antitumor Activity

Compounds with a morpholine moiety, such as 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, have demonstrated inhibitory effects on cancer cell proliferation. The crystal structure and antitumor activity of such a compound were characterized, showing effective inhibition against specific cancer cell lines (Hao et al., 2017). This highlights the potential therapeutic applications of morpholine derivatives in cancer treatment.

Synthetic Chemistry Contributions

Synthesis and transformations of new heterocyclic compounds expand the toolkit available for drug development and other applications. For instance, the development of novel heterocyclic compounds with potential biological screening revealed the synthesis route and the antimicrobial evaluation of these compounds, contributing to the ongoing search for new therapeutic agents (Shah, Patel, & Vyas, 2019). Such research underscores the importance of novel synthetic routes in discovering compounds with significant biological activities.

Mechanism of Action

Target of Action

The primary target of this compound is the Mas-related G-protein coupled receptor X2 (MRGPRX2) . This receptor is largely expressed in mast cells, which are innate immune cells that primarily reside at sites exposed to the external environment .

Mode of Action

The compound acts as a modulator of MRGPRX2 . Upon activation, mast cells release pre-formed mediators from granules and newly synthesized mediators that elicit allergic and inflammatory responses . By modulating MRGPRX2, pseudo-allergic reactions, itch, pain, inflammatory or autoimmune disorders can be eased .

Biochemical Pathways

It is known that mrgprx2 and its ortholog receptors mediate disorders including pseudo-allergic drug reactions, chronic itch (eg, pruritus), inflammation disorders, pain disorders, a cancer associated condition, skin disorders, wound healing, cardiovascular disease, and lung inflammation/COPD .

Result of Action

The molecular and cellular effects of this compound’s action are largely related to its modulation of MRGPRX2. This can result in the easing of pseudo-allergic reactions, itch, pain, and inflammatory or autoimmune disorders .